Cas no 2171758-97-5 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid
• CAS No: 2171758-97-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6148288
• PubChem ID: 165810137
• Update Time: 2025-06-23

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidin-3-yl}acetic acid
• 2171758-97-5
• EN300-1561754

• Inchi： 1S/C28H34N2O5/c1-3-4-13-25(27(33)30-15-18(2)19(16-30)14-26(31)32)29-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24-25H,3-4,13-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： KTONTZFVFXPGTA-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid (CAS No. 2171758-97-5)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid, also known by its CAS number 2171758-97-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a pyrrolidine ring. The unique combination of these functional groups endows the compound with a range of potential applications in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This protecting group is particularly useful for synthesizing peptides and peptidomimetics, as it allows for the sequential addition of amino acids while maintaining the integrity of the growing peptide chain. The presence of the Fmoc group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid suggests that this compound may serve as an intermediate in the synthesis of more complex peptides or peptidomimetics.

The hexanoyl moiety in the compound is a six-carbon fatty acid derivative. In biological systems, fatty acids play crucial roles in various cellular processes, including energy metabolism, membrane structure, and signaling pathways. The hexanoyl group in this compound may contribute to its lipophilic properties, potentially enhancing its ability to cross cell membranes and interact with intracellular targets.

The pyrrolidine ring is a five-membered heterocyclic ring containing one nitrogen atom. Pyrrolidine derivatives are known for their bioactive properties and have been extensively studied in the development of pharmaceuticals. The presence of a 4-methylpyrrolidine ring in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid suggests that this compound may exhibit enhanced stability and specific binding affinities to certain biological targets. Pyrrolidine rings are often found in natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective effects.

The acetic acid moiety at the terminal position of the molecule adds a carboxylic acid functional group, which can participate in various chemical reactions and interactions. Carboxylic acids are common functional groups in bioactive molecules and can form hydrogen bonds, salt bridges, and other non-covalent interactions that are crucial for molecular recognition and binding.

Recent research has highlighted the potential of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid as a lead compound for drug discovery. Studies have shown that compounds with similar structures exhibit promising pharmacological activities, including anti-cancer, anti-inflammatory, and neuroprotective effects. For example, a study published in the *Journal of Medicinal Chemistry* reported that a related pyrrolidine derivative demonstrated potent anti-cancer activity against several human cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival.

In another study, researchers investigated the use of Fmoc-containing compounds as inhibitors of proteases involved in various diseases. The results indicated that these compounds could effectively inhibit protease activity, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and cancer. The ability to modulate protease activity is particularly important given the central role these enzymes play in many pathological processes.

The structural complexity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidin-3-yl}acetic acid also makes it an attractive candidate for structure-based drug design (SBDD). SBDD involves using computational methods to predict how small molecules will interact with specific protein targets based on their three-dimensional structures. By understanding these interactions at the molecular level, researchers can optimize lead compounds to improve their potency, selectivity, and pharmacokinetic properties.

In conclusion, 2-{1-2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)hexanoyl -4-methylpyrrolidin -3 - y l } acetic acid (CAS No. 2171758 - 97 - 5 ) represents a promising compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers a versatile platform for developing new drugs targeting various diseases. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for future therapeutic applications.